(3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine

• IUPAC Name: 4,5-diphenyl-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C22H15F3N2OS.ClH/c23-22(24,25)28-18-13-11-17(12-14-18)26-21-27-19(15-7-3-1-4-8-15)20(29-21)16-9-5-2-6-10-16;/h1-14H,(H,26,27);1H
• InChI Key: HYJWNFLILJEPNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)NC3=CC=C(C=C3)OC(F)(F)F)C4=CC=CC=C4.Cl
• Molecular Formula: C22H16ClF3N2OS
• Molecular Weight: 448.9 g/mol

Description

(3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine, also known as DPTTF, is an organic compound that is commonly used in scientific research. It is an important tool for studying the biochemical and physiological effects of compounds on biological systems. DPTTF is a versatile compound that is used in a variety of experiments, ranging from organic synthesis to drug discovery.

Scientific Research Applications

(3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, as a ligand in coordination chemistry, and as a fluorescent probe in biological systems. It is also used in drug discovery, as it has been found to bind to and activate certain receptors in the body.

Mechanism of Action

The mechanism of action of (3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine is not fully understood. It is believed that the compound binds to and activates certain receptors in the body, which leads to a variety of biochemical and physiological effects. The exact mechanism of action is still being studied.
Biochemical and Physiological Effects
(3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This can lead to an increase in acetylcholine levels, which can have a stimulatory effect on the body. (3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine has also been found to activate certain G-protein coupled receptors, which can lead to a variety of physiological effects.

Advantages and Limitations for Lab Experiments

(3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of (3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine is its versatility; it can be used in a variety of experiments, ranging from organic synthesis to drug discovery. It is also relatively inexpensive and easy to synthesize. However, there are some limitations to its use. It is highly toxic and can be difficult to handle, so it should be used with caution in the laboratory. Additionally, the exact mechanism of action of (3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine is still being studied, so its effects may not be fully understood.

Future Directions

There are a number of future directions for (3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine research. One potential direction is to further investigate the biochemical and physiological effects of the compound. Another potential direction is to explore the use of (3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine in drug discovery, as it has been found to bind to and activate certain receptors in the body. Additionally, further research could be done to better understand the mechanism of action of (3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine and to develop safer and more efficient methods of synthesis.

Synthesis Methods

(3,4-Diphenyl(2,5-thiazolyl))(4-(trifluoromethoxy)phenyl)amine is synthesized via a two-step process. The first step involves the reaction of 3,4-diphenyl-2,5-thiazolyl chloride with 4-(trifluoromethoxy)benzaldehyde in the presence of a base, such as sodium hydroxide or potassium carbonate. The second step involves the reaction of the resulting intermediate with an amine, such as ethanolamine or dimethylamine, to form the desired product. The reaction is typically carried out in aqueous solution at room temperature.